Cas no 78208-74-9 (1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 78208-74-9
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD06739561
• CID: 4716991
• Update Time: 2023-11-27

1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2-methyl-4-nitro-2H-pyrazole-3-carboxylic acid
• 1-methyl-4-nitro-3-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• 3-Isopropyl-1-methyl-4-nitro-1H-pyrazole-5-carboxylic acid
• SBB073709
• STL415046
• 2-methyl-4-nitro-5-propan-2-ylpyrazole-3-carboxylic acid
• 1-methyl-3-(methylethyl)-4-nitropyrazole-5-carboxylic acid
• 5-isopropyl-2-methyl-4-nitro-2 h-pyrazole-3-carboxylic acid

• MDL： MFCD06739561
• Inchi： 1S/C8H11N3O4/c1-4(2)5-6(11(14)15)7(8(12)13)10(3)9-5/h4H,1-3H3,(H,12,13)
• InChI Key： XHKULFSSKNIRKB-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C(C)C)=NN1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives